Cas no 1569-50-2 (3-Penten-2-ol)

• Product Name: 3-Penten-2-ol
• CAS No: 1569-50-2
• MF: C₅H₁₀O
• MW: 86.1323018074036
• CID: 200495
• PubChem ID: 15289
• Update Time: 2025-06-20

3-Penten-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-ol
• (E,2S)-pent-3-en-2-ol
• FT-0628371
• NS00048596
• (S)-trans-3-Penten-2-ol
• 1569-50-2
• FT-0651976
• pent-3-en-2-ol
• DTXSID10862696
• 926-58-9
• D84201
• (E,2S)-3-penten-2-ol
• (E)-3-Penten-2-ol

• MDL： MFCD00004544
• Inchi： 1S/C5H10O/c1-3-4-5(2)6/h3-6H,1-2H3
• InChI Key： GJYMQFMQRRNLCY-UHFFFAOYSA-N
• SMILES： OC(C=CC)C

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless powder
• Density: 0.843 g/mL at 25 °C(lit.)
• Melting Point: 14.19°C (estimate)
• Boiling Point: 120-122 °C(lit.)
• Flash Point: 82 °F
• Refractive Index: n20/D 1.428
• PSA: 20.23000
• LogP: 0.94330
• Solubility: Slightly soluble in water

3-Penten-2-ol Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2
• Storage Condition：Flammables area
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-Penten-2-ol

Introduction to 3-Penten-2-ol (CAS No. 1569-50-2): Applications and Recent Research Developments

3-Penten-2-ol, with the chemical formula C₅H₁₀O, is a significant organic compound widely recognized for its versatile applications in the chemical and pharmaceutical industries. Its unique structural properties, characterized by a terminal double bond and a secondary hydroxyl group, make it a valuable intermediate in synthetic chemistry. This compound, identified by the CAS No. 1569-50-2, has garnered considerable attention due to its role in the synthesis of various bioactive molecules and its potential in industrial processes.

The structure of 3-Penten-2-ol consists of a five-carbon chain with a double bond between the second and third carbon atoms and a hydroxyl group attached to the second carbon. This configuration imparts reactivity that is useful in organic synthesis, particularly in the formation of more complex molecules. The compound is typically produced through the hydration of butadiene or via catalytic processes that involve the partial hydrogenation of longer-chain alkenes.

In recent years, research into 3-Penten-2-ol has been driven by its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. One of the most promising areas of study involves its use as a precursor in the synthesis of non-proteinogenic amino acids. These amino acids, which are not typically found in proteins but can be incorporated into peptides and proteins through genetic engineering, have shown promise in drug development and material science. The reactivity of 3-Penten-2-ol allows for the introduction of various functional groups, making it an ideal candidate for constructing complex molecular frameworks.

Moreover, advancements in green chemistry have led to innovative methods for synthesizing 3-Penten-2-ol with minimal environmental impact. Researchers have explored biocatalytic routes that utilize enzymes to convert renewable feedstocks into this compound efficiently. Such approaches align with global efforts to reduce reliance on fossil fuels and minimize waste generation in chemical manufacturing processes.

The pharmaceutical industry has also shown interest in 3-Penten-2-ol due to its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). For instance, derivatives of this compound have been investigated for their potential as antiviral and anti-inflammatory agents. The hydroxyl group provides a site for further functionalization, enabling the creation of molecules with specific biological activities. Recent studies have highlighted its utility in designing novel therapeutic agents that target emerging health challenges.

Another area where 3-Penten-2-ol has found application is in the production of specialty polymers and coatings. Its ability to undergo polymerization reactions makes it valuable in creating materials with tailored properties such as flexibility, durability, and resistance to environmental factors. These materials are increasingly sought after in industries ranging from automotive to construction, where performance and sustainability are critical considerations.

In conclusion, 3-Penten-2-ol (CAS No. 1569-50-2) is a multifaceted compound with significant implications across multiple sectors. Its unique structural features enable diverse applications, from pharmaceuticals to advanced materials. As research continues to uncover new synthetic pathways and functional derivatives, the importance of this compound is expected to grow further. The integration of sustainable practices into its production underscores its relevance not only as a chemical intermediate but also as a cornerstone of modern industrial chemistry.